Cas no 413568-95-3 (1H-Purine-2,6-dione, 8-bromo-3,9-dihydro-1,3,9-trimethyl-)

• Product Name: 1H-Purine-2,6-dione, 8-bromo-3,9-dihydro-1,3,9-trimethyl-
• CAS No: 413568-95-3
• MF: C₈H₉BrN₄O₂
• MW: 273.086660146713
• CID: 3977846
• PubChem ID: 4464334
• Update Time: 2025-06-15

1H-Purine-2,6-dione, 8-bromo-3,9-dihydro-1,3,9-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 8-bromo-3,9-dihydro-1,3,9-trimethyl-
• EN300-7528481
• 8-bromo-1,3,9-trimethyl-3,9-dihydro-1H-purine-2,6-dione
• AKOS008582974
• CS-0260471
• 413568-95-3
• 8-bromo-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
• SCHEMBL3785653

• Inchi： 1S/C8H9BrN4O2/c1-11-5-4(10-7(11)9)6(14)13(3)8(15)12(5)2/h1-3H3
• InChI Key： XGBONXTUVLXBNT-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(N(C)C(N(C)C=2N1C)=O)=O

Computed Properties

• Exact Mass: 271.99089g/mol
• Monoisotopic Mass: 271.99089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1H-Purine-2,6-dione, 8-bromo-3,9-dihydro-1,3,9-trimethyl-

Professional Introduction to 1H-Purine-2,6-dione, 8-bromo-3,9-dihydro-1,3,9-trimethyl- (CAS No. 413568-95-3)

The compound 1H-Purine-2,6-dione, 8-bromo-3,9-dihydro-1,3,9-trimethyl- (CAS No. 413568-95-3) represents a significant advancement in the field of purine derivatives, which are pivotal in pharmaceutical and biochemical research. This heterocyclic compound, characterized by its brominated and methylated structure, has garnered considerable attention due to its potential applications in drug development and molecular biology.

At the core of its molecular architecture lies the purine scaffold, a nitrogenous base essential to nucleic acids and various bioactive molecules. The presence of 8-bromo and 3,9-dihydro substituents introduces unique electronic and steric properties, making this compound a versatile intermediate in synthetic chemistry. The 1H-Purine-2,6-dione moiety further enhances its reactivity, enabling diverse functionalization strategies that are crucial for designing novel therapeutic agents.

Recent studies have highlighted the importance of brominated purine derivatives in medicinal chemistry. The bromo group at the 8-position serves as a handle for further chemical modifications, such as cross-coupling reactions or proteolysis-targeting chimeras (PROTACs). These strategies have revolutionized the development of targeted protein degradation technologies, offering new paradigms for treating complex diseases like cancer. The 1H-Purine-2,6-dione core is particularly valuable in this context due to its ability to form stable complexes with biomolecules, facilitating the design of high-affinity ligands.

In the realm of drug discovery, this compound has been explored as a precursor for kinase inhibitors and other enzyme-targeted therapies. The 8-bromo substituent allows for selective binding interactions with ATP-binding pockets in kinases, which are overexpressed in many oncogenic pathways. By leveraging the inherent reactivity of the purine dione ring, researchers can develop inhibitors with enhanced potency and selectivity. Preliminary computational studies suggest that the 1H-Purine-2,6-dione scaffold can be engineered to modulate enzyme activity through allosteric mechanisms, providing an additional layer of therapeutic intervention.

The synthesis of 1H-Purine-2,6-dione, 8-bromo-3,9-dihydro-1,3,9-trimethyl- involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination at the 8-position followed by functional group interconversions to introduce the dihydro and trimethyl groups. Advanced techniques such as transition-metal-catalyzed coupling reactions have been employed to achieve regioselectivity and high yields. These synthetic routes underscore the compound's accessibility for large-scale production and further derivatization.

Biological activity assays have demonstrated promising results with this derivative. In vitro studies indicate that it exhibits inhibitory effects on certain kinases and other enzymes relevant to inflammatory and metabolic disorders. The 8-bromo moiety appears to enhance binding affinity by improving hydrophobic interactions with target proteins. Additionally, the 1H-Purine-2,6-dione ring contributes to favorable pharmacokinetic properties due to its ability to form hydrogen bonds with biological receptors.

The potential therapeutic applications extend beyond oncology into areas such as immunomodulation and neurodegenerative diseases. Purine derivatives are known to interact with adenosine receptors (A1R-A3R), which play critical roles in regulating immune responses and neuronal survival. By modulating these pathways, compounds like 1H-Purine-2,6-dione, 8-bromo-3,9-dihydro, 1,3,9-trimethyl-, could offer novel treatments for autoimmune conditions or neuroprotective therapies.

Recent advances in structure-based drug design have enabled more precise modifications of this compound's scaffold. High-resolution crystallographic data from target protein complexes have been used to optimize binding interactions at the molecular level. This approach has led to the identification of key pharmacophores within the 1H-Purine, allowing for rational design of analogs with improved efficacy and reduced side effects.

The role of computational chemistry in refining this compound's properties cannot be overstated. Molecular dynamics simulations have provided insights into its conformational flexibility and interaction dynamics with biological targets. These simulations guide experimental efforts by predicting optimal substituent placements and predicting potential off-target effects early in the development process.

Ethical considerations in drug development are also paramount when working with compounds like this one. Rigorous toxicity assessments ensure that potential therapeutic benefits are balanced against safety risks before advancing into clinical trials. Collaborative efforts between chemists, biologists, and clinicians are essential for translating laboratory findings into safe and effective treatments for patients worldwide.

The future directions for research on 1H-Purine, 8,bromo, 3,9-dihydro, 1,3,9-trimethyl-, include exploring its role in epigenetic modulation through interactions with histone deacetylases or other chromatin-modifying enzymes. Such interactions could open new avenues for treating diseases associated with aberrant gene expression patterns.

In conclusion,1H-Purine, 8,bromo, 3,9-dihydro, 1,3,9-trimethyl-, (CAS No. 413568), stands as a testament to innovation in medicinal chemistry through its unique structural features and multifaceted applications。 Its continued study promises not only advancements in therapeutic strategies but also deeper understanding of fundamental biological processes mediated by purine derivatives。